Cas no 886371-65-9 (2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-amine
• CAS No: 886371-65-9
• Molecular Formula: C₁₁H₁₄F₃N
• Molecular Weight: 217.230773448944
• MDL: MFCD07374850
• CID: 5580657
• PubChem ID: 66511087

2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-amine Properties

Names and Identifiers

• 2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE
• 2,2,2-trifluoro-1-(3-isopropylphenyl)ethanamine
• Benzenemethanamine, 3-(1-methylethyl)-α-(trifluoromethyl)-
• AB40566
• 886371-65-9
• AKOS015925042
• 1213056-35-9
• SCHEMBL19780237
• Benzenemethanamine,3-(1-methylethyl)-a-(trifluoromethyl)-,(aR)-
• EN300-1931154
• 1213465-21-4
• SFBSKQGXLTYFLD-UHFFFAOYSA-N
• AB40571
• (S)-2,2,2-TRIFLUORO-1-(3-ISOPROPYL-PHENYL)-ETHYLAMINE
• AB40569
• 2,2,2-trifluoro-1-[3-(propan-2-yl)phenyl]ethan-1-amine
• 2,2,2-trifluoro-1-3-(propan-2-yl)phenylethan-1-amine

• MDL： MFCD07374850
• InChIKey： SFBSKQGXLTYFLD-UHFFFAOYSA-N
• Inchi： 1S/C11H14F3N/c1-7(2)8-4-3-5-9(6-8)10(15)11(12,13)14/h3-7,10H,15H2,1-2H3
• SMILES： FC(C(C1=CC=CC(=C1)C(C)C)N)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.10783394g/mol
• Heavy Atom Count: 15
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 238.2±40.0 °C(Predicted)
• pka: 6.20±0.10(Predicted)
• Density: 1.124±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes